![molecular formula C22H18BrN3O2S B5005646 1-[3-amino-2-(4-bromobenzoyl)-6-methyl-4-(3-pyridinyl)-4,7-dihydrothieno[2,3-b]pyridin-5-yl]ethanone](/img/structure/B5005646.png)
1-[3-amino-2-(4-bromobenzoyl)-6-methyl-4-(3-pyridinyl)-4,7-dihydrothieno[2,3-b]pyridin-5-yl]ethanone
Overview
Description
1-[3-amino-2-(4-bromobenzoyl)-6-methyl-4-(3-pyridinyl)-4,7-dihydrothieno[2,3-b]pyridin-5-yl]ethanone is a useful research compound. Its molecular formula is C22H18BrN3O2S and its molecular weight is 468.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 467.03031 g/mol and the complexity rating of the compound is 692. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactions
- The compound has been utilized in the synthesis of heterocyclic compounds, showing potential in creating a variety of derivatives for further research. Notably, it has been used as a starting material for the synthesis of compounds with potential antiviral activities, such as against HSV1 and HAV-MBB (Attaby et al., 2006).
Potential in Drug Discovery
- Research has demonstrated its utility in the development of novel compounds. For example, its derivatives have been explored for potential immunosuppressive and immunostimulatory properties, suggesting its relevance in the field of immunology and possibly in developing new therapeutic agents (Abdel‐Aziz et al., 2011).
Role in Chemical Structure Elucidation
- The compound has been key in the elucidation of chemical structures of new molecules. Its derivatives have been analyzed using techniques like X-ray structural analysis, providing insights into the molecular structures of novel thieno[2,3-b]pyridines (Dyachenko et al., 2019).
Application in Heterocyclic Chemistry
- The compound serves as a crucial intermediate in the synthesis of various heterocyclic compounds, which are significant in medicinal chemistry and material science. Studies have shown its use in creating thieno[2,3-b]pyridines and their amino derivatives, contributing to advancements in heterocyclic chemistry (Ankati & Biehl, 2010).
Contribution to Multicomponent Synthesis
- It plays a role in the development of multicomponent synthesis processes. This approach is vital in the field of organic synthesis, offeringefficient routes to complex molecules. Research involving derivatives of this compound has led to the creation of multifunctional thieno[2,3-b]pyridines, showcasing its versatility in synthetic organic chemistry (Kopchuk et al., 2017).
Exploration in Advanced Material Synthesis
- This compound has been used in the synthesis of advanced materials, particularly in the development of novel diheteroaryl thienothiophene derivatives. These materials have potential applications in various technological fields due to their unique chemical properties (Mabkhot et al., 2011).
Role in Structural Chemistry
- The compound and its derivatives have contributed significantly to the field of structural chemistry. Studies involving its derivatives have led to a better understanding of molecular interactions and crystal structures, which is crucial for the design of new materials and drugs (Huang et al., 2010).
Applications in Catalysis
- There has been research indicating its use in catalytic processes. The ability of its derivatives to undergo transformations under specific conditions can be harnessed in catalysis, which is a critical process in industrial chemistry and material science (Clarke et al., 1985).
properties
IUPAC Name |
1-[3-amino-2-(4-bromobenzoyl)-6-methyl-4-pyridin-3-yl-4,7-dihydrothieno[2,3-b]pyridin-5-yl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18BrN3O2S/c1-11-16(12(2)27)17(14-4-3-9-25-10-14)18-19(24)21(29-22(18)26-11)20(28)13-5-7-15(23)8-6-13/h3-10,17,26H,24H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMBGHSVNAKSPFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C2=C(N1)SC(=C2N)C(=O)C3=CC=C(C=C3)Br)C4=CN=CC=C4)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18BrN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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